2-(4-hydroxy-3,5-dimethylphenyl)-5,7-dimethoxyquinazolin-4(3H)-one

• IUPAC Name: 2-(4-hydroxy-3,5-dimethylphenyl)-5,7-dimethoxy-3H-quinazolin-4-one
• InChI: InChI=1S/C18H18N2O4/c1-9-5-11(6-10(2)16(9)21)17-19-13-7-12(23-3)8-14(24-4)15(13)18(22)20-17/h5-8,21H,1-4H3,(H,19,20,22)
• InChI Key: JKOMAPNLTUJAPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C2=NC3=C(C(=CC(=C3)OC)OC)C(=O)N2
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

2-(4-hydroxy-3,5-dimethylphenyl)-5,7-dimethoxyquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-4,6-dimethoxy-benzamide (1.06 g, 5.4 mmol), 3,5-dimethyl-4-hydroxybenzaldehyde (0.810 g, 5.4 mmol), K2CO3 (0.747 g, 5.4 mmol) and I2 (1.645 g, 6.5 mmol) were mixed in DMF (20 mL) and the reaction mixture was heated at 80° C., for 12 h. It was cooled to room temperature and poured into crushed ice. The solid was collected and purified by column chromatography to give 2-(4-hydroxy-3,5-dimethylphenyl)-5,7-dimethoxyquinazolin-4(3H)-one (0.9 g, 51%) as a white solid. Selected data: MP 291-293° C.